Cas no 2228652-35-3 (4-(1-benzothiophen-2-yl)methylpiperidine)

• Product Name: 4-(1-benzothiophen-2-yl)methylpiperidine
• CAS No: 2228652-35-3
• MF: C₁₄H₁₇NS
• MW: 231.35648226738
• CID: 5909966
• PubChem ID: 149606161
• Update Time: 2025-08-05

4-(1-benzothiophen-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzothiophen-2-yl)methylpiperidine
• EN300-1803568
• 4-[(1-benzothiophen-2-yl)methyl]piperidine
• 2228652-35-3

• Inchi： 1S/C14H17NS/c1-2-4-14-12(3-1)10-13(16-14)9-11-5-7-15-8-6-11/h1-4,10-11,15H,5-9H2
• InChI Key： AACSHQZDIQSDNZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CC1CCNCC1

Computed Properties

• Exact Mass: 231.10817072g/mol
• Monoisotopic Mass: 231.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-(1-benzothiophen-2-yl)methylpiperidine

Comprehensive Overview of 4-(1-benzothiophen-2-yl)methylpiperidine (CAS No. 2228652-35-3): Properties, Applications, and Industry Insights

4-(1-benzothiophen-2-yl)methylpiperidine (CAS No. 2228652-35-3) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This piperidine derivative, characterized by its benzothiophene moiety, exhibits unique structural features that make it valuable for drug discovery and advanced material development. The compound's molecular architecture combines a piperidine ring with a benzothiophene group, creating potential for diverse biological interactions and material properties.

Recent scientific literature highlights the growing interest in benzothiophene-containing compounds like 4-(1-benzothiophen-2-yl)methylpiperidine due to their potential applications in neurological research and material science. The compound's CAS number 2228652-35-3 serves as a unique identifier in chemical databases, facilitating precise tracking in research publications and patent filings. Researchers are particularly interested in its molecular interactions and potential as a building block for more complex pharmaceutical agents.

The synthesis of 4-(1-benzothiophen-2-yl)methylpiperidine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's structure and purity. These quality control measures are critical for research applications where precise molecular characteristics are required.

In pharmaceutical contexts, compounds containing both piperidine and benzothiophene moieties have shown interesting biological activities. While 4-(1-benzothiophen-2-yl)methylpiperidine itself is primarily used as a research chemical, its structural features suggest potential areas of investigation. The piperidine ring is a common pharmacophore in medicinal chemistry, known to influence molecular properties such as basicity and membrane permeability.

Material scientists are exploring benzothiophene derivatives like CAS 2228652-35-3 for their electronic properties. The conjugated system in the benzothiophene component may contribute to interesting optical and electronic characteristics, making such compounds candidates for organic electronic applications. This aligns with current industry trends toward developing novel organic semiconductors and light-emitting materials.

The stability and storage requirements of 4-(1-benzothiophen-2-yl)methylpiperidine follow standard protocols for nitrogen-containing heterocycles. Proper handling includes protection from moisture and oxidation, with recommended storage under inert atmosphere for long-term preservation. These considerations are particularly important for researchers working with the compound in various experimental settings.

From a regulatory perspective, 4-(1-benzothiophen-2-yl)methylpiperidine (CAS 2228652-35-3) is currently classified as a research chemical with no specific restrictions in most jurisdictions. However, researchers should always consult current regulations before shipping or transferring the compound across international borders, as chemical regulations are subject to change.

Future research directions for benzothiophene-piperidine hybrids may include exploration of their potential in drug discovery programs targeting specific biological pathways. The compound's structural features make it a valuable intermediate for the synthesis of more complex molecules with potential therapeutic applications. Additionally, its electronic properties warrant further investigation for materials science applications.

Commercial availability of 4-(1-benzothiophen-2-yl)methylpiperidine is currently limited to specialized chemical suppliers focusing on research compounds. Pricing and availability may vary depending on purity requirements and quantity needed. Researchers are advised to verify certificates of analysis when sourcing the compound to ensure it meets their experimental requirements.

In conclusion, 4-(1-benzothiophen-2-yl)methylpiperidine (CAS No. 2228652-35-3) represents an interesting example of heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique combination of piperidine and benzothiophene structural elements offers researchers a versatile building block for both pharmaceutical and materials science investigations. As research continues, new applications for this compound and its derivatives may emerge in cutting-edge scientific developments.